2-[(Chlorodifluoromethyl)thio]nitrobenzene

• IUPAC Name: 1-[chloro(difluoro)methyl]sulfanyl-2-nitrobenzene
• InChI: InChI=1S/C7H4ClF2NO2S/c8-7(9,10)14-6-4-2-1-3-5(6)11(12)13/h1-4H
• InChI Key: HJCAJVDUWIBDMT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)[N+](=O)[O-])SC(F)(F)Cl
• Molecular Formula: C7H4ClF2NO2S
• Molecular Weight: 239.63 g/mol

Description

2-[(Chlorodifluoromethyl)thio]nitrobenzene (2-CDMNB) is an organic compound that can be used for a variety of scientific research applications. It is a versatile compound with a wide range of potential uses in the lab. 2-CDMNB is a member of the nitrobenzene family and is composed of a nitro group, a chlorine, and two fluorine atoms attached to a benzene ring. It is a colorless, crystalline solid at room temperature and is soluble in organic solvents.

Scientific Research Applications

2-[(Chlorodifluoromethyl)thio]nitrobenzene has many potential applications in scientific research. It can be used as a reagent in the synthesis of other compounds, as a catalyst in organic reactions, and as a fluorescent probe in biological studies. It is also used to study the structure and function of proteins, as well as to investigate the mechanism of action of drugs and other compounds.

Mechanism of Action

2-[(Chlorodifluoromethyl)thio]nitrobenzene acts as a fluorescence quencher, meaning that it absorbs the energy of fluorescent molecules and prevents them from emitting light. This property makes it useful for studying the structure and function of proteins, as it can be used to monitor conformational changes in proteins. Additionally, this compound can be used to study the mechanism of action of drugs and other compounds.
Biochemical and Physiological Effects
This compound has been used to study the effects of various compounds on biochemical and physiological processes. For example, it has been used to study the effects of drugs on cell signaling pathways and the effects of environmental toxins on cell metabolism. Additionally, it has been used to study the effects of different compounds on the immune system and the effects of hormones on gene expression.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-[(Chlorodifluoromethyl)thio]nitrobenzene in lab experiments is that it is a relatively inexpensive compound with a wide range of potential applications. Additionally, it is relatively easy to synthesize and can be used in a variety of different experiments. However, one limitation of using this compound is that it is a highly reactive compound and should be handled with care.

Future Directions

There are many potential future directions for research using 2-[(Chlorodifluoromethyl)thio]nitrobenzene. For example, it could be used to study the effects of drugs on cell metabolism, the effects of environmental toxins on gene expression, and the effects of hormones on cell signaling pathways. Additionally, it could be used to study the mechanism of action of drugs and other compounds, as well as the effects of different compounds on the immune system. Finally, it could be used to study the structure and function of proteins, as well as to investigate the mechanism of action of drugs and other compounds.

Synthesis Methods

2-[(Chlorodifluoromethyl)thio]nitrobenzene can be synthesized in the lab by a two-step process. First, a mixture of nitrobenzene and chlorodifluoromethane is heated in a sealed vessel in the presence of a catalyst. This reaction produces 2-chlorodifluoromethylthionitrobenzene. The second step involves the reaction of this intermediate with a base, such as potassium hydroxide, to produce this compound.